Cas no 148462-51-5 (Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)-)

• Product Name: Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)-
• CAS No: 148462-51-5
• MF: C₁₉H₂₇F₃
• MW: 312.41289639473
• CID: 105747
• Update Time: 2024-01-24

Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)-
• LogP
• 1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)benzene

• Inchi： 1S/C19H27F3/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)16-12-17(20)19(22)18(21)13-16/h12-15H,2-11H2,1H3/t14-,15-
• InChI Key： QHEALGLHEQZOBR-SHTZXODSSA-N
• SMILES： C1(F)=CC([C@@H]2CC[C@@H](CCCCCCC)CC2)=CC(F)=C1F

Computed Properties

• Exact Mass: 312.20661
• Monoisotopic Mass: 312.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.03
• Boiling Point: 347.639°C at 760 mmHg
• Flash Point: 188.499°C
• Refractive Index: 1.47
• PSA: 0